![molecular formula C10H6N2S B2483135 4-(Thiophen-2-YL)pyridine-2-carbonitrile CAS No. 1782908-56-8](/img/structure/B2483135.png)
4-(Thiophen-2-YL)pyridine-2-carbonitrile
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Overview
Description
“4-(Thiophen-2-YL)pyridine-2-carbonitrile” is a chemical compound with the molecular formula C10H6N2S . It has a molecular weight of 186.24 .
Molecular Structure Analysis
The molecular structure of “4-(Thiophen-2-YL)pyridine-2-carbonitrile” consists of a pyridine ring attached to a thiophene ring via a carbon-carbon bond . The InChI code for this compound is 1S/C10H6N2S/c11-7-9-6-8 (3-4-12-9)10-2-1-5-13-10/h1-6H .Physical And Chemical Properties Analysis
“4-(Thiophen-2-YL)pyridine-2-carbonitrile” is a solid at room temperature . It should be stored at refrigerated temperatures .Scientific Research Applications
Fluorescent Sensor for Fe (III) Ions
The compound has been used to synthesize a novel di (thiophen-2-yl) substituted and pyrene-pyridine fluorescent molecular hybrid . This synthesized ligand displays highly selective fluorescent sensing properties towards Fe 3+ ions when compared to other competitive metal ions .
Organic Semiconductors
Thiophene-mediated molecules, including “4-(Thiophen-2-YL)pyridine-2-carbonitrile”, have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
The compound is used in the fabrication of organic field-effect transistors .
Organic Light-Emitting Diodes (OLEDs)
“4-(Thiophen-2-YL)pyridine-2-carbonitrile” is used in the fabrication of organic light-emitting diodes .
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors .
Biological Applications
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .
Mechanism of Action
Target of Action
Thiophene-based analogs have been studied extensively for their potential biological activities . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
It’s known that the thiophene ring system exhibits many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Biochemical Pathways
Thiophene derivatives are known to be involved in various biochemical pathways due to their wide range of pharmacological properties .
Result of Action
It’s known that thiophene derivatives exhibit a variety of pharmacological properties, suggesting they may have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
4-thiophen-2-ylpyridine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2S/c11-7-9-6-8(3-4-12-9)10-2-1-5-13-10/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZLDPMULBSAQDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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